4-(1-Naphthyl)-1,2,4-triazolidine-3,5-dione

• IUPAC Name: 4-naphthalen-1-yl-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C12H9N3O2/c16-11-13-14-12(17)15(11)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,13,16)(H,14,17)
• InChI Key: USUCKGULNGXXRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=O)NNC3=O
• Molecular Formula: C12H9N3O2
• DSSTOX Substance ID: DTXSID90608231
• Molecular Weight: 227.22 g/mol
• CAS RN: 81329-59-1

Description

4-(1-Naphthyl)-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C12H9N3O2 and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymerization and Polyurea Synthesis

4-(1-Naphthyl)-1,2,4-triazolidine-3,5-dione has been utilized in the field of polymer science, particularly in synthesizing novel polyureas and related polymers. For instance, the compound was reacted with diisocyanates under various conditions to form novel aliphatic-aromatic polyureas with promising inherent viscosities and solubility properties. Microwave irradiation and conventional solution polymerization techniques were employed to enhance the polycondensation processes, resulting in rapid synthesis and distinct physical characteristics of the resulting polymers (Mallakpour & Rafiee, 2003), (Mallakpour & Rafiee, 2004), (Mallakpour & Zandi, 2006), (Mallakpour & Rafiee, 2007).

Synthesis of Novel Polymers with Specific Properties

The compound also played a crucial role in synthesizing azo-containing polyureas and poly(amide-ester)s containing naphthalene pendent groups and urazole rings. These polymers exhibit unique solubility in polar solvents and possess inherent viscosities, indicating substantial molecular weights. Structural and thermal properties of these polymers were comprehensively characterized, showing their potential for various applications (Mallakpour & Nasr‐Isfahani, 2001), (Mallakpour & Rafiee, 2008).

Photocatalytic Degradation Studies

Research involving this compound also extends to environmental applications, particularly in understanding the degradation mechanisms of pollutants. The compound's derivatives were used as molecular probes to study their photocatalytic degradation, providing insights into the mechanisms involved and the potential for water purification technologies (Guillard et al., 2002).